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This technical guide provides an in-depth analysis of the seminal 1977 discovery and isolation
of Cannabidivarinic acid (CBDVA), a propyl cannabinoid acid from a Thai variant of Cannabis
sativa. The methodologies and findings of Shoyama, Hirano, Makino, Umekita, and Nishioka,
as detailed in their landmark paper, "Cannabis. X. The Isolation and Structures of Four New
Propyl Cannabinoid Acids, Tetrahydrocannabivarinic Acid, Cannabidivarinic Acid,
Cannabichromevarinic Acid and Cannabigerovarinic Acid, from Thai Cannabis, 'Meao Variant',"
are presented herein.[1] This document adheres to modern standards of data presentation and
includes detailed experimental protocols and visual representations of the workflows and
potential biological pathways.

Introduction

The 1977 publication by Shoyama and colleagues marked the first reported isolation of propyl
cannabinoid acids from Cannabis.[1] Among the novel compounds identified was
Cannabidivarinic acid (CBDVA), the acidic precursor to the more widely studied
cannabidivarin (CBDV). This discovery expanded the known chemical diversity of the Cannabis
plant and laid the groundwork for future research into the therapeutic potential of these less
abundant cannabinoids. This guide revisits the original isolation and characterization of
CBDVA, offering a detailed look at the experimental procedures and the analytical data that led
to its structural elucidation.
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Experimental Protocols

The following protocols are based on the methods described in the 1977 publication by
Shoyama et al.

Plant Material and Extraction

e Plant Material: Dried and powdered Cannabis sativa L. of the Thai "Meao variant.”
» Extraction Solvent: Benzene.
e Procedure:

o The dried and powdered plant material was subjected to extraction with benzene.

o The resulting benzene extract was concentrated to yield a crude extract.

Isolation and Purification

The isolation of CBDVA from the crude benzene extract was achieved through polyamide
column chromatography.[2]

o Chromatographic Support: Polyamide resin.

o Elution Solvents: A gradient of water and methanol.

e Procedure:
o A chromatographic column was packed with polyamide resin.
o The crude benzene extract was loaded onto the column.

o The column was eluted with a stepwise gradient of increasing methanol concentration in
water, ranging from a 1:1 to a 1:6 water to methanol ratio.[2]

o Fractions were collected and analyzed for the presence of cannabinoid acids.

o Fractions containing CBDVA were pooled and concentrated.
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Structural Elucidation

The structure of the isolated CBDVA was determined using a combination of spectroscopic

techniques, including Ultraviolet (UV) spectroscopy, Infrared (IR) spectroscopy, and Proton

Nuclear Magnetic Resonance (*H-NMR) spectroscopy.[2]

Data Presentation

The following tables summarize the key quantitative and qualitative data from the 1977 study

for the characterization of Cannabidivarinic acid.

Parameter

Value

Source Material

Cannabis sativa L. (Thai 'Meao variant’)

Extraction Method

Benzene Extraction

Isolation Method

Polyamide Column Chromatography

Elution System

Water-Methanol Gradient (1:1 to 1:6)

Table 1: Summary of Isolation and Purification

Parameters for CBDVA

Spectroscopic Method

Key Observations for Structural
Elucidation

UV Spectroscopy

Data contributed to the identification of the

chromophore.

IR Spectroscopy

Provided information on the functional groups

present in the molecule.

1H-NMR Spectroscopy

Enabled the determination of the proton

framework and the overall structure of CBDVA.

Table 2: Spectroscopic Data for the Structural Elucidation of CBDVA

Visualizations
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Experimental Workflow

The following diagram illustrates the key steps in the isolation of CBDVA as described by
Shoyama et al. in 1977.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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